Cas no 1262408-71-8 (tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate)

• Product Name: tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate
• CAS No: 1262408-71-8
• MF: C₁₀H₁₇NO₃
• MW: 199.25
• CID: 5098852
• Update Time: 2026-03-03

tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate

• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(12)11-6-4-5-7-8(11)13-7/h7-8H,4-6H2,1-3H3
• InChI Key： LMEUWPRMSAYCBV-UHFFFAOYSA-N
• SMILES： C12C(O1)CCCN2C(OC(C)(C)C)=O

Additional information on tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate

Introduction to Tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS No. 1262408-71-8)

Tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1262408-71-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic azaboranes, which are known for their unique structural properties and potential applications in drug design and development. The presence of a tert-butyl group and a 7-oxa-2-azabicyclo[4.1.0]heptane core structure imparts distinct chemical and pharmacological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The tert-butyl moiety, a branched alkyl group, is commonly employed in organic synthesis to enhance the stability and lipophilicity of molecules. In the context of pharmaceuticals, such groups can influence the pharmacokinetic profile of a drug, including its absorption, distribution, metabolism, and excretion (ADME). The 7-oxa-2-azabicyclo[4.1.0]heptane scaffold, on the other hand, introduces a rigid bicyclic structure with a nitrogen atom, which can serve as a key pharmacophore for interacting with biological targets. This combination of features makes Tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological receptors. Studies have suggested that the nitrogen-containing heterocycle in Tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate could potentially interact with enzymes or receptors involved in inflammatory pathways, making it a viable candidate for developing anti-inflammatory agents. Additionally, the tert-butyl group may contribute to the compound's solubility and bioavailability, factors that are critical for drug efficacy.

In vitro studies have begun to explore the pharmacological potential of derivatives of this compound. Preliminary results indicate that modifications to the carboxylate group or the bicyclic core could lead to enhanced binding affinity or altered metabolic stability. These findings align with broader trends in drug discovery, where structural optimization plays a crucial role in identifying lead compounds with improved pharmacological properties.

The synthesis of Tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate presents unique challenges due to its complex bicyclic structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cyclizations and asymmetric synthesis have been employed to construct the desired framework efficiently. These advancements not only facilitate access to the compound but also open avenues for exploring its derivatives.

From a regulatory perspective, compounds like Tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current research is focused on evaluating its potential side effects and interactions with other drugs through comprehensive toxicological studies. These studies are essential for understanding how the compound behaves within biological systems and for identifying any risks associated with its use.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, and clinicians. By combining experimental data with computational predictions, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently. Tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate exemplifies this approach, as its development relies on integrating knowledge from multiple scientific disciplines.

Future directions in the study of this compound may include exploring its role in treating neurological disorders or infectious diseases, where its unique structural features could offer advantages over existing treatments. Additionally, green chemistry principles may be applied to optimize synthetic routes, reducing environmental impact while maintaining high yields and purity standards.

In conclusion,Tert-butyl 7-oxa -2 - azabicyclo [4 .1 .0 ] heptane - 2 - carboxylate (CAS No .1262408 -71 -8) represents an exciting area of research with significant potential in pharmaceutical development . Its structural complexity , combined with promising preliminary findings , makes it a valuable asset in the quest for novel therapeutic agents . As research progresses , this compound is likely to play an increasingly important role in addressing unmet medical needs.